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Compound of Interest

Compound Name: Hexamethylpropanediamide

Cat. No.: B15475040

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and disposal protocols

for Hexamethylpropanediamide, also commonly referred to as Hexamethylenediamine. The

information is intended to support laboratory safety and ensure the proper management of this
chemical in a research and development setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Hexamethylenediamine is provided
in the table below. This information is critical for understanding its behavior under various
laboratory conditions.

Property Value

Melting Point 42 -45°C (108 - 113 °F)
Flash Point 144 °C (291.2 °F)

Density 0.89 g/cm3 at 25 °C (77 °F)
Autoignition Temperature >500 °C

Toxicological Data
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Hexamethylenediamine is moderately toxic and presents several health hazards. The following
table summarizes acute toxicity data.

Route of Exposure Species LD50/LC50 Value
Oral Rat 750 mg/kg

Dermal Rabbit 1110 mg/kg

Oral Guinea Pig 1600 mg/kg
Dermal Rabbit 2600 mg/kg

Note on Experimental Protocols: The provided LD50 values are standard measures of acute
toxicity. While the specific experimental details for these cited values are not provided in the
source documents, they are typically determined following standardized guidelines from
organizations such as the Organisation for Economic Co-operation and Development (OECD).
For example, OECD Test Guideline 401 (Acute Oral Toxicity) and 402 (Acute Dermal Toxicity)
outline methodologies involving the administration of the substance to animals at various dose
levels to determine the lethal dose for 50% of the test population. These protocols involve
specific details regarding animal species, age, weight, housing conditions, dose preparation
and administration, observation periods, and pathological examinations.

Hazard Identification and Classification

Hexamethylenediamine is classified as a hazardous substance with multiple risk factors.
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Hazard Classification Category Hazard Statement
Flammable Liquids Category 4 Combustible liquid.

Acute Oral Toxicity Category 4 Harmful if swallowed.

Acute Dermal Toxicity Category 4 Harmful in contact with skin.

Causes severe skin burns and

Skin Corrosion/Irritation Category 1B
eye damage.

Serious Eye Damage/Eye )

o Category 1 Causes serious eye damage.
[rritation
Specific Target Organ Toxicity Category 3 (Respiratory May cause respiratory
(Single Exposure) System) irritation.
Germ Cell Mutagenicity Category 1B May cause genetic defects.
Carcinogenicity Category 1B May cause cancer.

Safety and Handling Protocols

Proper handling of Hexamethylenediamine is crucial to minimize exposure and ensure a safe
working environment.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific tasks
being performed. The following PPE is generally recommended:

o Eye and Face Protection: Safety goggles, chemical-resistant glasses, or a face shield should
be worn to protect against splashes and sprays.

o Skin and Body Protection: A lab coat, coveralls, or a chemical-resistant suit should be worn.
An apron may also be necessary to protect against splashes.

o Hand Protection: Chemical-resistant gloves are required. The type of glove material should
be selected based on the specific chemical hazard and potential for physical damage like
cuts or abrasions.
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o Respiratory Protection: If working in a poorly ventilated area or if there is a risk of inhaling
dust or vapors, a NIOSH-approved respirator should be used.

e Foot Protection: Closed-toe shoes or chemical-resistant boots are necessary to protect
against spills.

Engineering Controls
o Ventilation: Work should be conducted in a well-ventilated area, preferably under a chemical

fume hood, to keep airborne concentrations below exposure limits.

o Safety Showers and Eyewash Stations: Ensure that eyewash stations and safety showers
are readily accessible in the work area.

General Handling Workflow

The following diagram illustrates a general workflow for the safe handling of
Hexamethylenediamine.
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Post-Handling

Decontaminate Work Area
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Remove & Clean PPE
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Inhalation Skin Contact Eye Contact Ingestion
Remove Contaminated Clothing

Inhalation Move to Fresh Air Skin Contact Eye Contact Rinse with Water for 15-20 mins Ingestion

Flush with Water for 15-20 mins Do NOT Induce Vomiting

' '

Seek Immediate Medical Attention

Seek Medical Attention

Administer Oxygen if Needed Remove Contact Lenses if Possible

Seek Medical Attention

Seek Immediate Medical Attention
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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